Cas no 28490-56-4 (Benzene,1-fluoro-3-(iodomethyl)-)

• Product Name: Benzene,1-fluoro-3-(iodomethyl)-
• CAS No: 28490-56-4
• Molecular Formula: C₇H₆FI
• Molecular Weight: 236.02494
• CID: 253183
• PubChem ID: 15101883

Benzene,1-fluoro-3-(iodomethyl)- Properties

Names and Identifiers

• Benzene,1-fluoro-3-(iodomethyl)-
• 5-Fluoro-2-iodotoluene
• 3-Fluor-benzyljodid
• 3-FLUORO-6-IODOTOLUENE
• 3-fluoro-benzyl iodide
• BUTTPARK 45�1-61
• m-FC6H4CH2I
• m-Fluobenzyljodid
• m-Fluorbenzyliodid
• AKOS014115476
• 1-Fluoro-3-(iodomethyl)benzene
• 28490-56-4
• A819475
• SCHEMBL6661987
• Benzene, 1-fluoro-3-(iodomethyl)-

• MDL： MFCD20414998
• InChIKey： NBZPDSQNTKSZML-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6FI/c8-7-3-1-2-6(4-7)5-9/h1-4H,5H2
• SMILES： C1=CC(=CC(=C1)F)CI

Computed Properties

• Exact Mass: 235.94938
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 235.95
• Heavy Atom Count: 9
• Complexity: 94.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 2.73870
• PSA: 0
• Refractive Index: 1.58
• Boiling Point: 206.8ºC at 760mmHg
• Flash Point: 82.1ºC
• Density: 1.788g/cm3